Cas no 108233-96-1 (Glycine, N-[(Z)-a,b-didehydro-N-[N-(N-methyl-L-alanyl)-L-leucyl]phenylalanyl]-(9CI))
![Glycine, N-[(Z)-a,b-didehydro-N-[N-(N-methyl-L-alanyl)-L-leucyl]phenylalanyl]-(9CI) structure](https://www.kuujia.com/scimg/cas/108233-96-1x300.png)
108233-96-1 structure
Product Name:Glycine, N-[(Z)-a,b-didehydro-N-[N-(N-methyl-L-alanyl)-L-leucyl]phenylalanyl]-(9CI)
CAS No:108233-96-1
Molecular Formula:C21H30N4O5
Molecular Weight:418.4867
CID:146186
PubChem ID:6442856
Glycine, N-[(Z)-a,b-didehydro-N-[N-(N-methyl-L-alanyl)-L-leucyl]phenylalanyl]-(9CI) Properties
Names and Identifiers
-
- Glycine, N-[(Z)-a,b-didehydro-N-[N-(N-methyl-L-alanyl)-L-leucyl]phenylalanyl]-(9CI)
- 2-[[(E)-2-[[4-methyl-2-[2-(methylamino)propanoylamino]pentanoyl]amino]-3-phenylprop-2-enoyl]amino]acetic acid
- Glycine, N-((Z)-alpha,beta-didehydro-N-(N-(N-methyl-L-alanyl)-D-leucyl)phenylalanyl)-
- 108340-87-0
- Glycine, N-((Z)-alpha,beta-didehydro-N-(N-(N-methyl-L-alanyl)-L-leucyl)phenylalanyl)-
- 108233-96-1
-
- InChIKey: RVSWYKVEDKJSES-GZTJUZNOSA-N
- Inchi: InChI=1S/C21H30N4O5/c1-13(2)10-16(24-19(28)14(3)22-4)21(30)25-17(20(29)23-12-18(26)27)11-15-8-6-5-7-9-15/h5-9,11,13-14,16,22H,10,12H2,1-4H3,(H,23,29)(H,24,28)(H,25,30)(H,26,27)/b17-11+
- SMILES: OC(CNC(/C(/NC(C(NC(C(NC)C)=O)CC(C)C)=O)=C\C1C=CC=CC=1)=O)=O
Computed Properties
- Exact Mass: 418.22162007g/mol
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 11
- Monoisotopic Mass: 418.22162007g/mol
- Heavy Atom Count: 30
- Complexity: 641
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.6
- Topological Polar Surface Area: 137Ų
Glycine, N-[(Z)-a,b-didehydro-N-[N-(N-methyl-L-alanyl)-L-leucyl]phenylalanyl]-(9CI) Related Literature
-
1. Back cover
-
Hongbo Zhou,Jiahao Yan,Xiaoping Shen,Hu Zhou,Aihua Yuan RSC Adv., 2014,4, 61-70
-
Komal M. Patil,Scott A. Cameron,Stephen C. Moratti,Lyall R. Hanton CrystEngComm, 2014,16, 4587-4601
-
6. Back cover
-
Xincheng Li,Boshun Wan Org. Chem. Front., 2018,5, 3488-3493
-
8. Back cover
-
Mengmeng Zhang,Kai Zhao,Jinyan Xiong,Yi Wei,Chao Han,Weijie Li,Gang Cheng Sustainable Energy Fuels, 2020,4, 2593-2603
-
Kazumi Inagaki,Akiko Takatsu,Takuro Watanabe,Yoshie Aoyagi,Kensaku Okamoto Analyst, 2003,128, 265-272
108233-96-1 (Glycine, N-[(Z)-a,b-didehydro-N-[N-(N-methyl-L-alanyl)-L-leucyl]phenylalanyl]-(9CI)) Related Products
- 117538-45-1(2-bromo-1-(3-chlorophenyl)ethan-1-ol)
- 107367-98-6(2-(5-Methyl-2-phenyl-1,3-oxazol-4-yl)acetic acid)
- 126812-37-1(4-Piperidinone,1,2-diphenyl-)
- 168162-28-5(Methyl 3-(2-oxopiperidin-1-yl)benzoate)
- 124770-85-0(1,2-Cyclobutanedimethanol,3-(6-amino-9H-purin-9-yl)-, (1R,2S,3S)-rel-)
- 100072-54-6(Benzenebutanoic acid,4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-)
- 16023-01-1(Acetic acid,2-mercapto-, sodium salt (1:2))
- 104215-84-1(4,4'-Dichlorodiphenyltrichloroethane-13C12)
- 116170-90-2(Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate)
- 1677-79-8(4-chloro-2,3-dihydropyridazin-3-one)
Recommended suppliers
atkchemica
Gold Member
CN Supplier
Reagent
http://www.atkchemical.com/

Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
http://www.chemnorm.com
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk
http://www.tiananbio.com/index_en.html

Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk
http://www.hbganmiao.com/

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
https://senfeida.en.made-in-china.com/
